Cas no 1829-25-0 (1-Methoxy-1,2-Benziodoxol-3-(1h)-One)

1-Methoxy-1,2-Benziodoxol-3-(1h)-One Properties

Names and Identifiers

• 1,2-Benziodoxol-3(1H)-one, 1-methoxy-
• 1-methoxy-1H-1λ3-benzo[d][1,2]iodoxol-3-one
• SCHEMBL12211388
• CS-0449195
• 1-Methoxy-1,2-benziodoxol-3-(1H)-one
• 1829-25-0
• 1-methoxy-1lambda3,2-benziodoxol-3-one
• 1-methoxy-3H-1
• 1-Methoxy-1lambda3-benzo[d][1,2]iodaoxol-3(1H)-one
• MFCD18909743
• 1-methoxy-1?(3),2-benziodaoxol-3-one
• SY318997
• E?,2-benziodaoxol-3-one
• doi:10.14272/LUERUKOXOOMVNM-UHFFFAOYSA-N.1
• s11240
• +Expand

• MDL： MFCD18909743
• InChIKey： LUERUKOXOOMVNM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7IO3/c1-11-9-7-5-3-2-4-6(7)8(10)12-9/h2-5H,1H3
• SMILES： COI1C2=CC=CC=C2C(=O)O1

Computed Properties

• Exact Mass: 277.94399g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 277.94399g/mol
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų